2-Amino-3,5-dichloropyridine
Overview
Description
2-Amino-3,5-dichloropyridine, also known as 3,5-dichloropyridin-2-amine, is a chemical compound with the molecular formula C5H4Cl2N2 . It can be used as an active substance in herbicides .
Synthesis Analysis
The synthesis of 2-Amino-3,5-dichloropyridine can be achieved from 2-Amino-5-chloropyridine . More details about the synthesis process can be found in the relevant papers .Molecular Structure Analysis
The molecular structure of 2-Amino-3,5-dichloropyridine has been studied using various spectroscopic techniques and quantum mechanical calculations . The compound has a molecular weight of 163.00 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving 2-Amino-3,5-dichloropyridine are not detailed in the search results, the compound is known to participate in cross-coupling reactions .Physical And Chemical Properties Analysis
2-Amino-3,5-dichloropyridine appears as a light beige to grey crystalline powder or flakes . It has a molecular weight of 163.00 g/mol .Scientific Research Applications
Organic Synthesis
“2-Amino-3,5-dichloropyridine” is used in organic synthesis . It is a key intermediate in the synthesis of various organic compounds .
Synthesis of Bis(2-amino-3,5-dihalopyridinium) Tetrahalocuprate(II) Compounds
This compound has been used in the synthesis of bis(2-amino-3,5-dihalopyridinium) tetrahalocuprate(II) compounds . These compounds have potential applications in various fields, including materials science and catalysis .
Synthesis of 2-Fluoro-3,5-dichloropyridine
“2-Amino-3,5-dichloropyridine” can be used to synthesize 2-fluoro-3,5-dichloropyridine . This compound is a useful intermediate in the synthesis of various fluorinated organic compounds .
Cross-Coupling Reactions
“2-Amino-3,5-dichloropyridine” can undergo cross-coupling reactions with arylboronic acids . This reaction is useful in the synthesis of various biologically active compounds .
Synthesis of 6-Halo-pyridin-3-yl Boronic Acids and Esters
This compound has been used in the synthesis of 6-halo-pyridin-3-yl boronic acids and esters . These compounds are useful intermediates in the synthesis of various biologically active compounds .
Research Use Only (RUO)
“2-Amino-3,5-dichloropyridine” is often labeled as “Research Use Only” (RUO) . This means it is primarily intended for research purposes and not for diagnostic or therapeutic use .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound has been used in the synthesis of bis (2-amino-3,5-dihalopyridinium) tetrahalocuprate (ii) compounds .
Mode of Action
It’s known that this compound interacts with its targets to form new compounds, such as bis (2-amino-3,5-dihalopyridinium) tetrahalocuprate (ii) compounds .
Result of Action
It’s known that this compound can be used to synthesize other compounds, indicating that it can cause chemical transformations .
properties
IUPAC Name |
3,5-dichloropyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c6-3-1-4(7)5(8)9-2-3/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCWBGKZFOYMCCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80194976 | |
Record name | 3,5-Dichloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80194976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3,5-dichloropyridine | |
CAS RN |
4214-74-8 | |
Record name | 2-Amino-3,5-dichloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4214-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dichloro-3-pyridylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004214748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-3,5-dichloropyridine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51586 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,5-Dichloro-3-pyridylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80194976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dichloro-3-pyridylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.949 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure and key spectroscopic data for 2-Amino-3,5-dichloropyridine?
A1: 2-Amino-3,5-dichloropyridine (C5H4Cl2N2) is a disubstituted pyridine derivative with a molecular weight of 178.02 g/mol. Spectroscopic investigations, including FT-IR and FT-Raman, have been conducted to characterize its vibrational modes. [] Density Functional Theory (DFT) calculations, specifically using the B3LYP/6-311++G(d,p) basis set, have been employed to predict its molecular structure, vibrational frequencies, and electronic properties. [] Experimental and theoretical vibrational frequencies have been compared, and vibrational assignments have been made based on Potential Energy Distribution (PED) analysis. [] Furthermore, the UV-Visible spectrum of 2-Amino-3,5-dichloropyridine has been analyzed in various solutions using Time-Dependent DFT (TD-DFT) calculations. []
Q2: What insights have computational studies provided into the properties of 2-Amino-3,5-dichloropyridine?
A3: Computational studies employing DFT have gone beyond structural characterization, providing valuable insights into the reactivity and stability of 2-Amino-3,5-dichloropyridine. These studies have explored frontier molecular orbitals (HOMO-LUMO), Fukui functions, and molecular softness to assess its chemical behavior. [] Additionally, Natural Bond Orbital (NBO) analysis has been used to investigate the molecule's stability and bonding characteristics. []
Q3: Have any studies explored the potential biological activity of 2-Amino-3,5-dichloropyridine?
A4: While the provided abstracts don't delve into specific biological activity studies, computational analyses, including molecular docking simulations, have been conducted. [] These simulations aim to predict potential interactions with biological targets, offering preliminary insights into possible biological activities. [] Moreover, assessments of drug-likeness, ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, and environmental toxicity have been carried out computationally to evaluate its suitability as a potential drug candidate and its environmental impact. []
Q4: What is known about the temperature dependence of Chlorine NQR frequency and spin-lattice relaxation time in 2-Amino-3,5-dichloropyridine?
A5: Studies have investigated the temperature dependence of Chlorine-35 Nuclear Quadrupole Resonance (NQR) frequency and spin-lattice relaxation time (T1) in 2-Amino-3,5-dichloropyridine within the 77-300 K temperature range. [] Two distinct NQR signals were observed and attributed to the two chlorine atoms in the molecule. [] Analysis of the temperature dependence of NQR frequency suggests that torsional oscillations of the molecule play a significant role. [] The study also revealed that torsional oscillations are the primary factor influencing the temperature dependence of NQR spin-lattice relaxation time, with anharmonicity effects becoming more pronounced at elevated temperatures. []
Q5: Has any research examined the impact of pressure on the properties of 2-Amino-3,5-dichloropyridine?
A6: Research has explored the pressure dependence of Chlorine-35 NQR frequency (vQ) and spin-lattice relaxation time (T1) in 2-Amino-3,5-dichloropyridine at 300 K up to pressures of 5.1 kbar. [] A non-linear increase in NQR frequency with pressure was observed, which could be represented by a second-order polynomial. [] The study also found that T1 increased slightly with pressure, suggesting that torsional motions primarily govern the relaxation process. [] This information is valuable for understanding the behavior of 2-Amino-3,5-dichloropyridine under high-pressure conditions, which could be relevant to certain industrial processes or material science applications.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.